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Compound of Interest

Compound Name: Disperse Blue 60

Cat. No.: B15554470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

C.I. Disperse Blue 60 (CAS No. 12217-80-0), an anthraquinone-based dye. The information

contained herein is intended to support research and development activities, particularly in the

context of its physico-chemical behavior and potential interactions in various systems. While

primarily used in the textile industry, understanding the fundamental thermodynamic

characteristics of such molecules can be valuable in broader scientific disciplines, including

material science and environmental chemistry.

Physico-chemical and Thermodynamic Data
The following tables summarize the key quantitative data available for Disperse Blue 60,

providing a foundation for understanding its behavior in different environments.

Table 1: General Physico-chemical Properties
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Property Value Reference(s)

CAS Number 12217-80-0 [1]

C.I. Number 61104 [2]

Molecular Formula C₂₀H₁₇N₃O₅ [1]

Molecular Weight 379.37 g/mol [3]

Appearance Blue-black powder [4]

Chemical Class Anthraquinone [2]

Table 2: Thermodynamic Properties
Property Value

Temperature
(°C)

Conditions/Re
marks

Reference(s)

Melting Point 194 °C - - [5]

Boiling Point > 350 °C -

No boiling point

detected up to

350 °C

[5]

Water Solubility > 2.5 µg/L 20 pH not specified [5]

Solubility in

Standard Fat
121 mg/100g 20 - [4]

n-Octanol/Water

Partition

Coefficient (log

Pow)

> 4.2 20 pH not specified [5]

Vapor Pressure 0 Pa 25 - [5]

Auto-ignition

Temperature
> 550 °C -

No auto-ignition

up to 550 °C
[5]

Flash Point 363.5 °C - - [5]

Table 3: Solubility in Organic Solvents
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Solvent Solubility Reference(s)

Acetone Soluble [4]

Dimethyl formamide Soluble [4]

Pyridine Soluble [4]

Ethanol Slightly soluble [4]

Table 4: Ecotoxicity Data
Organism Test Duration Value Reference(s)

Danio rerio

(Zebra fish)
LC50 96 h > 1000 ppm [5]

Daphnia magna EC50 48 h > 22 mg/L [5]

Desmodesmus

subspicatus
EC50 96 h 2 mg/L [5]

Activated sludge
IC50

(Respiration rate)
3 h > 320 mg/L [5]

Experimental Protocols
Detailed experimental protocols for the determination of the thermodynamic properties of

Disperse Blue 60 are not extensively published. However, based on standard methodologies

for disperse dyes, the following protocols can be applied.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)
Objective: To determine the melting point and observe other thermal transitions of Disperse
Blue 60.

Methodology:
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Sample Preparation: Accurately weigh 3-5 mg of Disperse Blue 60 powder into a standard

aluminum DSC pan. Crimp the pan with a lid.

Instrument Setup:

Place the sample pan and an empty reference pan into the DSC cell.

Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 50 mL/min.

Thermal Program:

Equilibrate the sample at 25 °C.

Heat the sample from 25 °C to 250 °C at a constant heating rate of 10 °C/min.

Data Analysis: The melting point is determined as the peak temperature of the endothermic

event on the resulting DSC thermogram.

Thermal Stability Assessment by Thermogravimetric
Analysis (TGA)
Objective: To evaluate the thermal stability and decomposition profile of Disperse Blue 60.

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of Disperse Blue 60 powder into a ceramic

TGA pan.

Instrument Setup:

Place the sample pan into the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 50 mL/min to study

thermal decomposition, or with air to study oxidative decomposition.

Thermal Program:

Equilibrate the sample at 30 °C.
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Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

Data Analysis: The onset of decomposition is identified as the temperature at which a

significant weight loss begins on the TGA curve.

Determination of n-Octanol/Water Partition Coefficient
(log Pow)
Objective: To determine the lipophilicity of Disperse Blue 60, a key parameter in assessing its

potential for bioaccumulation.

Methodology:

Preparation of Phases: Prepare water-saturated n-octanol and n-octanol-saturated water by

mixing equal volumes of n-octanol and water, shaking vigorously, and allowing the phases to

separate overnight.

Sample Preparation: Prepare a stock solution of Disperse Blue 60 in n-octanol.

Partitioning:

Add a known volume of the stock solution to a separatory funnel.

Add an equal volume of water.

Shake the funnel for a predetermined time (e.g., 1 hour) to allow for partitioning

equilibrium to be reached.

Allow the phases to separate completely.

Analysis:

Carefully separate the n-octanol and water phases.

Determine the concentration of Disperse Blue 60 in each phase using a suitable

analytical technique, such as UV-Vis spectrophotometry, after creating a calibration curve.
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Calculation: The partition coefficient (Pow) is calculated as the ratio of the concentration of

the dye in the n-octanol phase to its concentration in the aqueous phase. The log Pow is the

base-10 logarithm of this value.

Determination of Aqueous Solubility
Objective: To quantify the solubility of Disperse Blue 60 in water.

Methodology:

Sample Preparation: Add an excess amount of Disperse Blue 60 powder to a known

volume of deionized water in a sealed flask.

Equilibration: Agitate the flask at a constant temperature (e.g., 20 °C) for an extended period

(e.g., 48-72 hours) to ensure saturation.

Phase Separation: Centrifuge or filter the saturated solution to remove any undissolved solid

particles.

Analysis: Determine the concentration of Disperse Blue 60 in the clear aqueous phase

using a sensitive analytical method, such as UV-Vis spectrophotometry or High-Performance

Liquid Chromatography (HPLC).

Calculation: The aqueous solubility is reported as the concentration of the dye in the

saturated solution (e.g., in µg/L or mg/L).

Visualizations
The following diagrams illustrate the experimental workflows for determining the key

thermodynamic properties of Disperse Blue 60.
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Caption: Workflow for Thermal Analysis of Disperse Blue 60.
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Caption: Workflow for log Pow Determination of Disperse Blue 60.
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Aqueous Solubility Determination
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Caption: Workflow for Aqueous Solubility of Disperse Blue 60.

Concluding Remarks
The thermodynamic data presented in this guide for Disperse Blue 60 highlight its

hydrophobic nature, as indicated by its very low water solubility and high log Pow value.[5] Its

thermal stability is significant, with a high melting point and decomposition temperature, which

is consistent with its application in high-temperature dyeing processes.[2][5] The provided

experimental protocols offer a standardized approach for the characterization of these and

similar compounds. While Disperse Blue 60 is not a pharmaceutical agent, the detailed

understanding of its thermodynamic properties is crucial for assessing its environmental fate,
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potential for bioaccumulation, and for the development of effective wastewater treatment

strategies.[6][7] Furthermore, the physico-chemical data can inform the design and synthesis of

new molecules with tailored properties in various fields, including functional materials and

diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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